molecular formula C11H10ClNO2 B8768171 2-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanol

2-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanol

Cat. No. B8768171
M. Wt: 223.65 g/mol
InChI Key: XVWNLZSTGZYSEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanol is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanol

Molecular Formula

C11H10ClNO2

Molecular Weight

223.65 g/mol

IUPAC Name

2-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]ethanol

InChI

InChI=1S/C11H10ClNO2/c12-9-3-1-8(2-4-9)11-7-10(5-6-14)15-13-11/h1-4,7,14H,5-6H2

InChI Key

XVWNLZSTGZYSEM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NOC(=C2)CCO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.05 g (5 mmol) of triethylamine in 20 ml of diethyl ether were added dropwise at -10° C. to a solution of 3.86 g (5.5 mmol) of 3-butyn-1-ol and 9.50 g (5 mmol) of 4-chlorobenzene N-hydroxycarboximidoyl chloride in 200 ml of dry diethyl ether. After 3 hours the reaction mixture was filtered, the filtrate was evaporated and the residue was recrystallized from ethyl acetate/hexane to yield 6.15 g (55%) of 3-(4-chlorophenyl)-5-isoxazolyl-2-ethanol of melting point 65.5°-67.5° C. after crystallization from ethyl acetate.
Quantity
5.05 g
Type
reactant
Reaction Step One
Quantity
3.86 g
Type
reactant
Reaction Step One
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One

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